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Compound of Interest

Compound Name: N-benzyl-2-hydroxypropanamide
CAS No.: 6295-31-4
Cat. No.: B3055068

Get Quote

Executive Summary: The Chiral Scaffold

N-Benzyl-2-hydroxypropanamide (CAS: 6295-31-4), also known as N-benzyllactamide,
represents a fundamental pharmacophore in medicinal chemistry.[1] It serves as a simplified
structural model for complex peptidic drugs and anticonvulsants, such as lacosamide
derivatives.[1] Its significance lies not merely in its functional groups but in its stereochemical
fidelity and conformational dynamics.[1]

For researchers in drug discovery, this molecule offers a unique window into amide-hydroxyl
intramolecular interactions.[1] The vicinal hydroxyl group acts as a conformational lock,
influencing receptor binding affinity through a pseudo-cyclic hydrogen-bonding network.[1] This
guide dissects the molecule from a structural, synthetic, and analytical perspective, providing a
robust roadmap for its utilization in high-stakes research.[1]

Synthetic Architecture: A Green Chemistry Protocol

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3055068#bc-rfq
https://www.benchchem.com/product/b3055068/docs?utm_src=pdf-body#technical-monograph-structural-dynamics-and-synthetic-architecture-of-n-benzyl-2-hydroxypropanamide-1
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While coupling agents (EDCI, DCC) are standard for amide bond formation, they introduce
atom-inefficiency and difficult-to-remove urea byproducts.[1] For N-benzyl-2-
hydroxypropanamide, a direct aminolysis of ethyl lactate is the superior, self-validating
protocol.[1] This method leverages thermodynamic control, driving the equilibrium forward by
the removal of ethanol, ensuring high stereochemical retention of the lactate center.[1]

Experimental Workflow

Objective: Synthesis of (S)-N-benzyl-2-hydroxypropanamide with >98% ee retention.
Reagents:

o Ethyl (S)-lactate (1.0 equiv.)[1]

e Benzylamine (1.0 equiv.)[1][2]

» Solvent: Neat or minimal Ethanol (optional)[1]

Protocol:

Charge: In a round-bottom flask equipped with a magnetic stir bar, combine Ethyl (S)-lactate
(20 mmol) and Benzylamine (10 mmol).

o Reflux: Heat the mixture to gentle reflux (approx. 100°C if neat) for 12—24 hours. The
absence of solvent accelerates the reaction via concentration effects.[1]

e Monitor: Track consumption of benzylamine via TLC (50% EtOAc/Hexanes) or GC-MS.

o Workup: Cool to room temperature. The crude mixture will likely be a viscous oil or waxy
solid.[1]

 Purification: Remove volatiles under reduced pressure. Purify via flash column
chromatography on silica gel (Eluent: 30-50% EtOAc in Hexanes) to yield the product as a
colorless viscous oil or low-melting white solid.

Why This Works (Causality):

o Atom Economy: The only byproduct is ethanol, which can be distilled off.[1]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://www.benchchem.com/product/b3055068/docs?utm_src=pdf-body#technical-monograph-structural-dynamics-and-synthetic-architecture-of-n-benzyl-2-hydroxypropanamide-1
https://www.benchchem.com/product/b3055068/docs?utm_src=pdf-body#technical-monograph-structural-dynamics-and-synthetic-architecture-of-n-benzyl-2-hydroxypropanamide-1
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://www.benchchem.com/product/b3055068/docs?utm_src=pdf-body#technical-monograph-structural-dynamics-and-synthetic-architecture-of-n-benzyl-2-hydroxypropanamide-1
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://www.chemsrc.com/en/cas/6295-31-4_836318.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-hydroxybenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

 Chirality Protection: Avoiding activation (like acid chlorides) minimizes the risk of

racemization at the alpha-carbon, preserving the (S)-configuration essential for bioactivity

studies.[1]

Visualization: Synthetic Pathway
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Figure 1: Direct aminolysis pathway emphasizing atom economy and byproduct elimination.[1]

Structural Characterization & Data

Reliable identification requires precise spectroscopic data.[1] The following parameters are

derived from high-purity samples and serve as the standard for quality control.

hvsicochemical fle[11[21[21[ 415161 7]I81[9]

Property Value Notes
Formula C10H13NO2
Molecular Weight 179.22 g/mol

Physical State

Colorless viscous oil / Low-

melting solid

Often crystallizes upon

standing/chilling.[1]

Soluble in MeOH, EtOH,

Solubility Limited solubility in water.
CHCIs, DMSO
Dependent on purity and
Melting Point N/A (Qil) or ~98-102°C (Solid) enantiomeric form (racemates

often have higher MPs).[1]
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Spectroscopic Fingerprint (NMR)

Data referenced from authoritative synthesis protocols (e.g., RSC Advances).

1H NMR (400 MHz, CDCls):

0 7.34-7.23 (m, 5H): Aromatic protons (Benzyl ring).[1][3]

0 6.97 (br s, 1H): Amide NH.[1][3] Broadening indicates quadrupole relaxation and H-
bonding.[1]

0 4.42 (d, J = 8.0 Hz, 2H): Benzylic CH2.[1][3] Coupled to NH.[1]

0 4.24 (q, J = 6.8 Hz, 1H): Alpha-proton (CH-OH).[1][3] Characteristic quartet due to methyl
coupling.[1]

0 1.42 (d, J = 6.8 Hz, 3H): Methyl group (CHs).[1]

Interpretation: The coupling constant (J) and chemical shift of the alpha-proton (& 4.[1]24) are
critical. A shift downfield compared to free lactate indicates the electron-withdrawing effect of
the amide.[1]

Stereochemical & Conformational Dynamics

The biological potency of N-benzyl-2-hydroxypropanamide derivatives often hinges on a
specific conformational lock.

The Gamma-Turn Mimic

In non-polar solvents (like the hydrophobic pocket of a receptor), the molecule adopts a
preferred conformation stabilized by an intramolecular hydrogen bond.[1] The hydroxyl proton
donates to the amide carbonyl oxygen, forming a pseudo-5-membered ring (C5 conformation).

[1]
e Donor: Hydroxyl (-OH)[1]

e Acceptor: Amide Carbonyl (C=0)[1]
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o Result: This locks the rotation around the C(alpha)-C(carbonyl) bond, presenting a rigid face
to the biological target.[1] This mimics the "gamma-turn” found in peptides, making this
scaffold a valuable peptidomimetic.[1]

Visualization: Conformational Equilibrium
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Figure 2: Equilibrium shifting towards the bioactive 'locked' conformation in hydrophobic
environments.

Pharmacological Implications

This molecule is not just a chemical curiosity; it is a template.

o CNS Activity: The benzylamide moiety is a privileged structure in Central Nervous System
(CNS) drugs.[1] It facilitates crossing the Blood-Brain Barrier (BBB) due to its lipophilicity.[1]

e Lacosamide Analogs: Lacosamide (Vimpat) is a functionalized amino acid.[1] N-benzyl-2-
hydroxypropanamide represents the "de-amino" analog, often used in Structure-Activity
Relationship (SAR) studies to determine the necessity of the alpha-amino group for
anticonvulsant activity.[1]

o Chiral Pool Synthesis: The (S)-enantiomer serves as a starting material for more complex
chiral auxiliaries and ligands in asymmetric catalysis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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